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Abstract
This technical guide provides an in-depth exploration of the geochemical significance of

calcium oxalate trihydrate (CaC₂O₄·3H₂O), a rare mineral known as caoxite. While the user's

query specified "calcium mesoxalate trihydrate," the relevant compound in geochemical and

biomedical contexts is calcium oxalate trihydrate. This document clarifies this distinction and

focuses on the formation, occurrence, and physicochemical properties of caoxite. It details its

role as a metastable intermediate in the broader biogeochemical cycling of calcium and carbon,

particularly within the Oxalate-Carbonate Pathway. This guide furnishes researchers and

professionals with detailed experimental protocols for the synthesis and characterization of

caoxite, presents quantitative data in structured tables, and utilizes visualizations to illustrate

key pathways and workflows.

Introduction to Calcium Oxalate Hydrates in
Geochemistry
Calcium oxalate is a biomineral produced by a vast range of organisms, including plants, fungi,

and lichens. It crystallizes in three primary hydrated forms: the thermodynamically stable

monohydrate (CaC₂O₄·H₂O), known as the mineral whewellite; the metastable dihydrate

(CaC₂O₄·2H₂O), known as weddellite; and the rare and least stable trihydrate (CaC₂O₄·3H₂O),
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known as caoxite. Due to its instability, caoxite often acts as a transient precursor to the more

common whewellite and weddellite.

This guide focuses on the geochemical role of caoxite. Its significance lies in its participation in

the Oxalate-Carbonate Pathway (OCP), a critical biogeochemical process that links the

biological carbon cycle to the geological carbon cycle. In this pathway, oxalate produced by

living organisms chelates calcium from minerals and precipitates as calcium oxalate.

Subsequent microbial decomposition of this oxalate can lead to the formation of calcium

carbonate (CaCO₃), effectively sequestering atmospheric carbon into a stable geological form.

Understanding the properties and transformations of caoxite provides insight into the initial

stages of this important environmental process.

Physicochemical and Crystallographic Properties
The distinct properties of the three calcium oxalate hydrates are crucial for their identification

and for understanding their behavior in geochemical environments. Caoxite's triclinic structure

and lower stability differentiate it from the monoclinic whewellite and tetragonal weddellite.
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Property
Calcium Oxalate
Monohydrate
(Whewellite)

Calcium Oxalate
Dihydrate
(Weddellite)

Calcium Oxalate
Trihydrate
(Caoxite)

Chemical Formula CaC₂O₄·H₂O CaC₂O₄·2H₂O CaC₂O₄·3H₂O

Molecular Weight 146.11 g/mol 164.13 g/mol 182.14 g/mol

Crystal System Monoclinic Tetragonal Triclinic

Hardness (Mohs) 2.5 4 2 - 2.5

Thermodynamic

Stability
Most stable Metastable

Least stable /

Metastable

Enthalpy of

Dissolution (ΔHdiss)
21.1 kJ/mol 20.8 kJ/mol 31.7 kJ/mol

Enthalpy of

Dehydration (ΔHdeh)

66.5 kJ/mol (for 1

H₂O)

83.6 kJ/mol (for 2

H₂O)

143.9 kJ/mol (for 3

H₂O)

Estimated Enthalpy of

Formation (ΔHf)
- -1,984 kJ/mol -2,296 kJ/mol

Geochemical Occurrence and Biogenic Formation
Caoxite is the rarest of the calcium oxalate minerals. Its type locality is the Cerchiara Mine in

Liguria, Italy, where it is found in veinlets cutting through manganese and barium-rich cherts

within an ophiolite. Its formation is intrinsically linked to biological activity.

Biogenic Production of Oxalic Acid:

Fungi and Lichens: Many species of fungi and lichens excrete oxalic acid to acquire nutrients

from rock and soil. This acid is a powerful chelating agent, capable of dissolving minerals

and releasing cations like Ca²⁺.

Plants: Plants synthesize and accumulate calcium oxalate for various physiological reasons,

including calcium regulation, detoxification of heavy metals, and defense against herbivores.
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The formation of calcium oxalate occurs when the excreted oxalic acid reacts with a source of

calcium, such as calcite (CaCO₃) in rocks or bioavailable calcium in the soil. The specific

hydrate that forms (monohydrate, dihydrate, or trihydrate) is dependent on factors such as

temperature, pH, and the presence of certain ions. Caoxite formation is generally favored at

lower temperatures.

The Oxalate-Carbonate Pathway (OCP)
The most significant geochemical role of calcium oxalate minerals, including the transient

caoxite, is their function as a central intermediate in the Oxalate-Carbonate Pathway (OCP).

This pathway is a key
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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